1-{[1-(4-bromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-3-methylpiperidine

• IUPAC Name: 1-[1-(4-bromophenyl)sulfonyl-3,5-dimethylpyrazol-4-yl]sulfonyl-3-methylpiperidine
• InChI: InChI=1S/C17H22BrN3O4S2/c1-12-5-4-10-20(11-12)27(24,25)17-13(2)19-21(14(17)3)26(22,23)16-8-6-15(18)7-9-16/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: ADPFAOOAGLEZIT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=C(N(N=C2C)S(=O)(=O)C3=CC=C(C=C3)Br)C
• Molecular Formula: C17H22BrN3O4S2
• Molecular Weight: 476.4 g/mol

Description

The compound “1-{[1-(4-bromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-3-methylpiperidine” is a complex organic molecule. It contains a piperidine ring which is a common structure in many pharmaceutical drugs. The molecule also contains a pyrazole ring which is a type of aromatic organic compound. The presence of sulfonyl groups and a bromine atom could indicate that this compound may be used in certain types of chemical reactions as a reagent.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperidine and pyrazole rings will contribute to the rigidity of the molecule, while the sulfonyl groups and bromine atom may be involved in any potential reactivity.

Chemical Reactions Analysis

Again, without specific information, it’s hard to say exactly what kind of chemical reactions this compound might undergo. The presence of the bromine atom suggests that it could potentially be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would all be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Oligonucleotide Synthesis

• .

Phenylboronic Acid Derivatives

• Explanation : Phenylboronic acids have applications in medicinal chemistry, particularly as ligands, enzyme inhibitors, and sensors. .

Amine Protection

• Explanation : By reacting with primary or secondary amines, it forms 4-bromobenzenesulfonamides, which shield the amino group during subsequent reactions. .

Potential Medicinal Applications

• .

Pesticide Synthesis

• .

Research Use Only (RUO)

• Explanation : Scientists employ it in diverse chemical reactions, method development, and fundamental studies. .